Cas no 15450-80-3 (1H-Phosphole,2,5-dihydro-1,3,4-trimethyl-, 1-oxide)

1H-Phosphole,2,5-dihydro-1,3,4-trimethyl-, 1-oxide Properties

Names and Identifiers

• 1H-Phosphole,2,5-dihydro-1,3,4-trimethyl-, 1-oxide
• 1,3,4-trimethyl-2,5-dihydro-1λ⁵-phosphole 1-oxide
• 1,3,4-Trimethyl-2,5-dihydro-1H-1lambda~5~-phosphol-1-one
• NSC222474
• NSC-222474
• 15450-80-3
• SCHEMBL2266224
• DTXSID50310106
• +Expand

• InChIKey： PLIBMPRCDNXLHC-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H13OP/c1-6-4-9(3,8)5-7(6)2/h4-5H2,1-3H3
• SMILES： CC1CP(C)(=O)CC=1C

Computed Properties

• Exact Mass: 144.07049
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 0
• Monoisotopic Mass: 144.07
• Heavy Atom Count: 9
• Complexity: 185
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.6
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• LogP: 2.32930
• PSA: 17.07
• Refractive Index: 1.446
• Boiling Point: 283.8°Cat760mmHg
• Flash Point: 125.4°C
• Density: 0.99